Cas no 1336893-15-2 (2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene)

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene is a high-purity organic semiconductor material designed for advanced optoelectronic applications. Its benzo[1,2-b:4,5-b']dithiophene (BDT) core, functionalized with bromine and alkoxy side chains, enhances solubility and processability while maintaining excellent charge transport properties. The dibromo substitution facilitates further functionalization via cross-coupling reactions, making it a versatile building block for conjugated polymers and small-molecule semiconductors. The branched alkyl side chains improve thin-film morphology and stability, critical for organic solar cells and field-effect transistors. This compound is particularly valued for its balanced hole mobility and optical absorption characteristics, making it suitable for high-performance organic electronic devices.

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene structure

1336893-15-2 structure

Product Name:2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene

CAS No:1336893-15-2

MF:C₃₄H₅₂Br₂O₂S₂

MW:716.713486671448

MDL:MFCD29472521

CID:2952318

PubChem ID:354333496

Update Time:2025-11-01

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

- 2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene
- i>:4,5-<i>b<
- 2,6-Dibromo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene
- AMY27101
- D4592
- C(CCC)C(COC1=C2C=C(SC2=C(C=2C=C(SC12)Br)OCC(CCCCCC)CCCC)Br)CCCCCC
- MDL： MFCD29472521
- Inchi： 1S/C34H52Br2O2S2/c1-5-9-13-15-19-25(17-11-7-3)23-37-31-27-21-29(35)40-34(27)32(28-22-30(36)39-33(28)31)38-24-26(18-12-8-4)20-16-14-10-6-2/h21-22,25-26H,5-20,23-24H2,1-4H3
- InChI Key： XXZPBOPQASGASH-UHFFFAOYSA-N
- SMILES： BrC1=CC2C(=C(C3C=C(SC=3C=2OCC(CCCC)CCCCCC)Br)OCC(CCCC)CCCCCC)S1

Computed Properties

Exact Mass: 716.17550 g/mol
Monoisotopic Mass: 714.17755 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 40
Rotatable Bond Count: 22
Complexity: 601
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 716.7
XLogP3: 16.5
Topological Polar Surface Area: 74.9

Experimental Properties

Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
Refractive Index: 1.5600-1.5640
Solubility: Insuluble (9.3E-10 g/L) (25 ºC),

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D854463-100mg	2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1336893-15-2	>94.0%(HPLC)	100mg	￥1,664.00	2022-01-12
Chemenu	CM494349-100mg	2,6-Dibromo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b4,5-b']dithiophene	1336893-15-2	97%	100mg	$243	2022-06-13
Chemenu	CM494349-250mg	2,6-Dibromo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b4,5-b']dithiophene	1336893-15-2	97%	250mg	$388	2022-06-13
Chemenu	CM494349-1g	2,6-Dibromo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b4,5-b']dithiophene	1336893-15-2	97%	1g	$972	2022-06-13
abcr	AB549946-200 mg	2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene, 90%; .	1336893-15-2	90%	200mg	€304.20	2023-06-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4592-200mg	2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1336893-15-2	94.0%(LC)	200mg	￥1990.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D4592-200MG	2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene	1336893-15-2	>94.0%(HPLC)	200mg	¥1340.00	2024-04-17
eNovation Chemicals LLC	Y1238795-100mg	2,6-DibroMo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b	1336893-15-2	97%	100mg	$65	2024-06-06
eNovation Chemicals LLC	Y1238795-250mg	2,6-DibroMo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b	1336893-15-2	97%	250mg	$80	2024-06-06
eNovation Chemicals LLC	Y1238795-1g	2,6-DibroMo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b	1336893-15-2	97%	1g	$170	2024-06-06